1-Methylpyrrolidine-3-carbonitrile
Overview
Description
1-Methylpyrrolidine-3-carbonitrile is a chemical compound with the molecular formula C6H10N2 . It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle . Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of 1-Methylpyrrolidine-3-carbonitrile consists of a five-membered pyrrolidine ring with a methyl group and a carbonitrile group attached . The exact mass of the molecule is 110.084398327 g/mol .Physical And Chemical Properties Analysis
1-Methylpyrrolidine-3-carbonitrile has a molecular weight of 110.16 g/mol. It has one hydrogen bond donor and two hydrogen bond acceptors. The molecule has no rotatable bonds and a topological polar surface area of 35.8 Ų .Scientific Research Applications
Synthesis of Bioactive Compounds
1-Methylpyrrolidine-3-carbonitrile serves as a building block in the synthesis of various bioactive compounds. Its structure is pivotal in the construction of molecules with potential therapeutic effects. For instance, derivatives of pyrrolidine have been investigated for their selectivity and activity against certain biological targets .
Medicinal Chemistry
In medicinal chemistry, 1-Methylpyrrolidine-3-carbonitrile is utilized to create compounds with enhanced pharmacokinetic properties. The pyrrolidine ring, a common feature in this compound, is known for contributing to the stereochemistry of the molecule, which is crucial for the binding affinity and selectivity towards biological targets .
Development of Antagonists for Receptors
The compound’s derivatives are explored for their role as antagonists for various receptors. For example, modifications of the pyrrolidine ring have led to the development of selective estrogen receptor degraders (SERDs), which are used in the treatment of breast cancer .
Stereoselective Synthesis
1-Methylpyrrolidine-3-carbonitrile is instrumental in stereoselective synthesis, where the orientation of substituents can lead to different biological profiles of drug candidates. This is particularly important in the design of enantioselective drugs .
Chemical Research and Development
As a chemical building block, 1-Methylpyrrolidine-3-carbonitrile is used in research and development to create a variety of novel compounds. Its versatility allows for exploration in multiple chemical reactions and syntheses .
Exploration of Pharmacophore Space
The sp3-hybridization of the pyrrolidine ring in 1-Methylpyrrolidine-3-carbonitrile allows for efficient exploration of the pharmacophore space. This is essential for the discovery of new drugs with optimal interactions with biological targets .
Study of Three-Dimensional Molecular Coverage
The non-planarity of the pyrrolidine ring, due to a phenomenon called “pseudorotation,” is studied for its contribution to three-dimensional molecular coverage. This aspect is significant in the design of molecules with better drug-like properties .
Academic Research
In academic settings, 1-Methylpyrrolidine-3-carbonitrile is often used for educational purposes to demonstrate various chemical reactions and synthetic strategies. It provides a practical example for students learning about organic synthesis and drug design .
Safety and Hazards
properties
IUPAC Name |
1-methylpyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2/c1-8-3-2-6(4-7)5-8/h6H,2-3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXYSYYCPALRMRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70446294 |
Source
|
| Record name | 1-methylpyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70446294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10603-50-6 |
Source
|
| Record name | 1-Methyl-3-pyrrolidinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10603-50-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-methylpyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70446294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl-](/img/structure/B1310486.png)
